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Compound of Interest

Compound Name: Acetic acid, (acetylthio)-

Cat. No.: B015806

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling and
appropriate storage of (acetylthio)acetic acid. The following sections detail the chemical and
physical properties, safety protocols, storage conditions, and potential hazards associated with
this compound, with a focus on providing actionable data and methodologies for a laboratory
and drug development setting.

Chemical and Physical Properties

(Acetylthio)acetic acid, also known as S-acetylthioglycolic acid, is a yellow, oily liquid. A
summary of its key physical and chemical properties is presented in Table 1 for easy reference.
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Property Value Source
Molecular Formula C4H603S [1]
Molecular Weight 134.15 g/mol [2]
Appearance Light yellow to. yefllow to 3]
orange clear liquid

Boiling Point 160 °C at 20 mmHg [3]
Flash Point 106 °C [31[4]
Density 1.298 g/mL at 25 °C [5]
Refractive Index n20/D 1.506 [5]
Purity (GC) >98.0% [3]

Safety and Handling

(Acetylthio)acetic acid is classified as a hazardous substance and requires careful handling to

avoid exposure and ensure personnel safety.

Hazard Identification and Classification

The compound is associated with the following hazard statements according to the Globally

Harmonized System (GHS):

e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[1][3]

The corresponding GHS pictograms are:
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Personal Protective Equipment (PPE) and Handling
Precautions

A standard workflow for handling (acetylthio)acetic acid in a laboratory setting should include
the following engineering controls and personal protective equipment to minimize exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(Acetylthio)acetic Acid: A Technical Guide to Handling
and Storage]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015806#handling-and-storage-of-acetylthio-acetic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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